
Application Notes and Protocols: Tyrphostin 9
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyrphostin 9

Cat. No.: B1675934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Tyrphostin 9 stock solutions, a critical step for ensuring reproducibility and accuracy in

research applications.

Tyrphostin 9, also known as RG-50872 and SF 6847, is a tyrosine kinase inhibitor.[1] While

initially designed as an inhibitor of the Epidermal Growth Factor Receptor (EGFR), it has been

found to be a more potent inhibitor of the Platelet-Derived Growth Factor Receptor (PDGFR)

with an IC50 of 0.5 µM.[1][2] It also inhibits EGFR with an IC50 of 460 µM.[1][2][3]

Data Presentation: Properties of Tyrphostin 9
A summary of the key quantitative data for Tyrphostin 9 is presented in the table below for

easy reference.
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Parameter Value Source(s)

Molecular Weight 282.38 g/mol [1][2][4]

Molecular Formula C₁₈H₂₂N₂O [1][2][4]

CAS Number 10537-47-0 [1][3]

Appearance Light yellow to yellow solid [5]

Solubility in DMSO ≥ 14.1 mg/mL to 100 mg/mL [1][2][3][5]

Solubility in Ethanol 20 mg/mL to 56 mg/mL [1]

Water Solubility Insoluble [1][3]

Recommended Stock Solution

Storage

-20°C for up to 1 month; -80°C

for up to 1 year
[1][6]

Experimental Protocol: Preparation of a 10 mM
Tyrphostin 9 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin 9 in Dimethyl

Sulfoxide (DMSO).

Materials:

Tyrphostin 9 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin 9 powder to

equilibrate to room temperature. This is crucial to prevent the condensation of moisture,

which can impact the compound's stability and solubility.

Weighing the Compound: Using an analytical balance, carefully weigh out 2.82 mg of

Tyrphostin 9 powder and place it into a sterile microcentrifuge tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution, you will need to dissolve the

2.82 mg of Tyrphostin 9 in 1 mL of DMSO.

Calculation: (Mass (g) / Molecular Weight ( g/mol )) / Desired Concentration (mol/L) =

Volume (L) (0.00282 g / 282.38 g/mol ) / 0.010 mol/L = 0.001 L = 1 mL

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the

Tyrphostin 9 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution vigorously for 1-

2 minutes. Visually inspect the solution to ensure all the powder has dissolved and the

solution is clear. If necessary, sonication can be used to aid dissolution.

Aliquoting and Storage: Once the Tyrphostin 9 is completely dissolved, dispense the stock

solution into smaller, single-use aliquots in tightly sealed vials. This will help to avoid

repeated freeze-thaw cycles which can degrade the compound.[1] Label each aliquot clearly

with the compound name, concentration, solvent, and date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[1][6]
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Caption: Workflow for preparing Tyrphostin 9 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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